N-(2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl)thiophene-3-carboxamide

• IUPAC Name: N-[2-(1,5-dimethylpyrazol-3-yl)ethyl]thiophene-3-carboxamide
• InChI: InChI=1S/C12H15N3OS/c1-9-7-11(14-15(9)2)3-5-13-12(16)10-4-6-17-8-10/h4,6-8H,3,5H2,1-2H3,(H,13,16)
• InChI Key: FIKHSASUSIAJJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C)CCNC(=O)C2=CSC=C2
• Molecular Formula: C12H15N3OS
• Molecular Weight: 249.33 g/mol

Description

“N-(2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl)thiophene-3-carboxamide” is a complex organic compound. It contains a pyrazole ring, which is a five-membered ring with two nitrogen atoms. Pyrazole-containing compounds have played an important role in the development of heterocyclic agrochemicals.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, derivatives were synthesized containing 3-methyl-1H-pyrazol-5-yl by intermediate derivatization methods (IDMs). Another method involves reacting 4-aminoantipyrine with a suitable aldehyde or ketone to produce different Schiff base derivatives.

Molecular Structure Analysis

The molecular structure of similar compounds has been determined by X-ray diffraction. The various intermolecular interactions, including H-bonding and interaction involving π-ring, stabilize the supramolecular assembly.

Chemical Reactions Analysis

The activity of these compounds substituent on the phenyl was: electron-drawing group > neutral group > donor-drawing group. This is similar to the results of substituted benzyl group on pyrazole.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For instance, the density of a similar compound is reported to be 1.40±0.1 g/cm3.

Scientific Research Applications

Antiviral Activity

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Antitubercular Activity

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Mechanism of Action

While the exact mechanism of action for “N-(2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl)thiophene-3-carboxamide” is not specified in the search results, pyrazole-containing compounds exhibit various biological activities, high selectivities, and low toxicities. They have received attention for the development of new pesticides in recent years.